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This technical guide provides a comprehensive overview of the hafnium-carbon (Hf-C) binary

phase diagram, a critical system in the field of ultra-high temperature materials. Hafnium
carbide (HfC) is renowned for its exceptionally high melting point, hardness, and thermal

stability, making it a subject of intense research for applications in aerospace, cutting tools, and

nuclear industries.[1][2] This document summarizes the key phase equilibria, crystallographic

data, and the experimental and computational methodologies used to characterize this system.

Crystalline Phases and Structures
The hafnium-carbon system is characterized by the presence of elemental hafnium and a

single, highly stable carbide phase, HfC. Hafnium exists in two allotropic forms: the low-

temperature α-phase and the high-temperature β-phase. The hafnium carbide phase (δ-HfC) is

notable for its wide range of homogeneity and is typically carbon-deficient, with its composition

often expressed as HfCₓ where 'x' ranges from approximately 0.5 to 1.0.[3][4]

The crystallographic properties of the stable phases are summarized in the table below.
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Phase
Pearson
Symbol

Space Group Structure Type
Lattice
Parameters
(approx.)

α-Hf hP2 P6₃/mmc hcp (A3)
a = 3.197 Å, c =

5.058 Å

β-Hf cI2 Im-3m bcc (A2) a = 3.61 Å

δ-HfC cF8 Fm-3m NaCl (Rock Salt) a = 4.641 Å[5]

C hP4 P6₃/mmc Graphite
a = 2.461 Å, c =

6.708 Å

Note: Lattice parameters can vary with temperature and, in the case of HfC, with stoichiometry.

While the rock-salt structure is the well-known equilibrium phase for HfC, computational studies

have predicted several other potential polymorphs, including structures with WC, NiAs, and

CsCl types.[1][6]

Phase Equilibria and Invariant Reactions
The Hf-C phase diagram defines the thermodynamic equilibrium between phases at different

temperatures and compositions. The system is dominated by the high-melting-point hafnium

carbide. Key features include two eutectic reactions and one peritectic reaction, along with the

allotropic transformation of pure hafnium.

The table below summarizes the critical invariant reactions in the Hf-C system.
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Reaction Type
Temperature
(°C)

Composition
(at. % C)

Phases in
Equilibrium

L ↔ β-Hf + δ-

HfC
Eutectic ~2177 ~13

Liquid, β-Hf, δ-

HfC

L + C ↔ δ-HfC Eutectic ~3177 ~64
Liquid, Graphite,

δ-HfC

β-Hf ↔ α-Hf Allotropic 1760 0 β-Hf, α-Hf

L + δ-HfC ↔ β-

Hf
Peritectic ~2227 ~1

Liquid, δ-HfC, β-

Hf

Hafnium carbide has one of the highest known melting points for any binary compound,

estimated to be around 3900-3958°C.[3][7]

Below is a logical representation of the primary phase relationships in the Hafnium-Carbon

system.
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Logical Relationships in the Hf-C System

Liquid (L)

Eutectic
~2177°C, 13 at.% C

Eutectic
~3177°C, 64 at.% C

β-Hf (bcc)

Allotropic
1760°C

α-Hf (hcp)

δ-HfC (fcc)

Graphite (C)
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A logical diagram of the primary phases and invariant reactions in the Hf-C system.

Experimental Protocols for Phase Diagram
Determination
The determination of a high-temperature phase diagram like the Hf-C system requires

specialized experimental techniques to handle the extreme temperatures and achieve

thermodynamic equilibrium.[8] The general methodology combines static and dynamic analysis

methods.[9]

A. Sample Preparation and Equilibration (Static Method)

Alloy Synthesis: A series of Hf-C alloys with varying compositions are prepared. This is

typically done by powder metallurgy (mixing hafnium and carbon powders, pressing, and
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sintering) or by arc-melting elemental components in an inert atmosphere.[7]

Homogenization: The synthesized samples are heat-treated at a high temperature (e.g.,

2050°C) for an extended period in a vacuum or inert gas furnace to ensure chemical and

phase homogeneity.[7]

Equilibration and Quenching: Samples are then held at specific temperatures within the

phase diagram for a sufficient time to reach equilibrium. Following this, they are rapidly

cooled (quenched) to room temperature to preserve the high-temperature phase constitution.

[9]

B. Phase Analysis

X-Ray Diffraction (XRD): This is the primary technique for identifying the crystalline phases

present in the quenched samples. High-temperature XRD can also be used to observe

phase transitions in-situ.[8][9]

Metallography: Polished and etched samples are examined using optical and scanning

electron microscopy (SEM) to identify the microstructure, determining the number,

morphology, and distribution of phases.[9][10]

C. Transition Temperature Measurement (Dynamic Method)

Differential Thermal Analysis (DTA) / Differential Scanning Calorimetry (DSC): These

techniques are used to detect the temperatures of phase transitions (solidus, liquidus,

eutectic, etc.) by measuring the heat absorbed or released during slow heating or cooling

cycles.[8][11] A thermal arrest in the cooling curve indicates a phase change.[10][12]

The following diagram illustrates a typical workflow for the experimental determination of a

binary phase diagram.
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Experimental Workflow for Phase Diagram Determination

1. Sample Preparation
(Arc Melting / Powder Metallurgy)

2. Homogenization & Equilibration
(High-Temp Annealing)

3. Quenching
(Preserve Microstructure)

4. Analysis

X-Ray Diffraction (XRD)
(Phase Identification)

Metallography (SEM/Optical)
(Microstructure Analysis)

Thermal Analysis (DTA/DSC)
(Transition Temperatures)

5. Data Compilation

6. Phase Diagram Construction

Click to download full resolution via product page

A generalized workflow for the experimental determination of a phase diagram.

Thermodynamic Modeling
In addition to experimental work, computational methods are crucial for refining and assessing

phase diagrams. The CALPHAD (CALculation of PHAse Diagrams) technique uses

thermodynamic models to describe the Gibbs energy of each phase in the system.[13] By
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optimizing model parameters to fit available experimental data (phase boundaries, enthalpies

of formation, etc.), a self-consistent thermodynamic description is developed.[14][15] This

allows for the calculation of the phase diagram over the entire range of temperatures and

compositions, including regions that are difficult to access experimentally.[16]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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system]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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